Cas no 338981-74-1 ((1,3-thiazol-5-yl)methyl 3-methoxybenzoate)

• Product Name: (1,3-thiazol-5-yl)methyl 3-methoxybenzoate
• CAS No: 338981-74-1
• CID: 4648277
• Update Time: 2025-05-26

(1,3-thiazol-5-yl)methyl 3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (1,3-thiazol-5-yl)methyl 3-methoxybenzoate

Additional information on (1,3-thiazol-5-yl)methyl 3-methoxybenzoate

Comprehensive Overview of (1,3-thiazol-5-yl)methyl 3-methoxybenzoate (CAS No. 338981-74-1): Properties, Applications, and Industry Insights

(1,3-thiazol-5-yl)methyl 3-methoxybenzoate (CAS No. 338981-74-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a 1,3-thiazole ring linked to a 3-methoxybenzoate moiety, which contributes to its versatile chemical properties. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like (1,3-thiazol-5-yl)methyl 3-methoxybenzoate has surged, driven by advancements in precision medicine and green chemistry. A growing trend in the scientific community is the integration of AI-driven molecular design, where compounds such as this are screened for bioactivity using machine learning algorithms. This aligns with the broader industry shift toward sustainable synthesis and high-throughput screening methodologies.

The compound’s solubility and stability under various pH conditions make it a candidate for formulation optimization in drug delivery systems. Notably, its thiazole core is a common pharmacophore in FDA-approved drugs, which has led to increased searches for "thiazole derivatives in drug discovery" and "CAS 338981-74-1 suppliers" among pharmaceutical developers. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to validate its purity, a critical factor for regulatory compliance.

From an industrial perspective, (1,3-thiazol-5-yl)methyl 3-methoxybenzoate is often discussed in forums focusing on scalable synthetic routes and cost-effective production. With the rise of contract research organizations (CROs), outsourcing its synthesis has become a popular strategy for startups. Additionally, its potential applications in crop protection formulations have sparked interest in agrochemical circles, particularly for targeting resistant pest strains.

Environmental and safety profiles of CAS 338981-74-1 are also frequently queried, reflecting the industry’s emphasis on REACH compliance and eco-friendly alternatives. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound’s patent landscape and IP status are additional hot topics, especially for innovators navigating competitive markets.

In summary, (1,3-thiazol-5-yl)methyl 3-methoxybenzoate represents a compelling case study at the intersection of medicinal chemistry and industrial innovation. Its multifaceted applications, coupled with evolving research trends, position it as a compound of enduring relevance in both academic and commercial spheres.